N-Methyl N-Secondary Butyl Glycine

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: 2-[butan-2-yl(methyl)amino]acetic acid
• InChI: InChI=1S/C7H15NO2/c1-4-6(2)8(3)5-7(9)10/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key: PAZJPZXNSAMZCX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(C)CC(=O)O

Description

N-Methyl N-Secondary Butyl Glycine is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Methyl N-Secondary Butyl Glycine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Methyl N-Secondary Butyl Glycine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Into a one-gallon autoclave 338 g (4.5 mole) glycine, 1 liter H2O, 10 g 10% Pd/C, and 500 g methylethylketone were combined and hydrogenated as in Example 7. At 110° C., 52.7 kg/cm2 of hydrogen was consumed in 3.5 hours. After cooling 365 g of 37% (4.5 moles) aqueous formaldehyde was added. The hydrogen pressure was maintained between 63.3 and 77.3 kg/cm2 while heating and 52.7 kg/cm2 hydrogen was consumed below 65° C. within about 1.5 hours. The resulting solution was filtered and concentrated on a hot plate to about 1200 ml. 1272 g of a solution containing 52.7% solids (theory 51.3% solids) was obtained.

Synthesis routes and methods II

Procedure details

Into a one-gallon autoclave 338 g (4.5 mole) glycine, 1.2 liters methanol, 10 g 10% Pd/C and 500 g methylethylketone were combined. The reaction mixture was pressurized to 77.3 kg/cm2 and heated between 105°-115° C. Pressure was maintained between 63.3 and 77.3 kg/cm2 and after about two hours 63.3 kg/cm2 hydrogen was consumed. The autoclave was cooled and 180 g (6 moles) paraformaldehyde and 5 g 10% Pd/C added and repressurized with about 77.3 kg/cm2 hydrogen. The vessel was heated and 75.2 kg/cm2 of hydrogen was consumed within 1.5 hours and a maximum temperature of 123° C.